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Compound Name: Triphenyl phosphite

Cat. No.: B1681583

An In-depth Technical Guide on the Core Chemical Properties and Structure of Triphenyl
Phosphite

Abstract

Triphenyl phosphite (TPP), an organophosphorus compound with the chemical formula
P(OCeHbs)s3, is a versatile and widely utilized chemical in various industrial and synthetic
applications.[1] This colorless to pale yellow viscous liquid serves as a crucial intermediate and
additive in the polymer industry, acting as a stabilizer and antioxidant.[2][3] Furthermore, its role
as a ligand in organometallic chemistry and a reagent in organic synthesis, including in the
conversion of alcohols to alkyl halides and as a peptide coupling agent, underscores its
importance.[1][2] This document provides a comprehensive overview of the chemical and
physical properties of triphenyl phosphite, its molecular structure, synthesis, and key
applications, with a focus on the underlying chemical principles and experimental
methodologies.

Chemical Structure and Formula

Triphenyl phosphite is the ester of phosphorous acid and phenol.[4][5] The central
phosphorus(lll) atom is bonded to three phenoxy groups. The molecule has a trigonal
pyramidal geometry around the phosphorus atom.
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Caption: 2D structure of Triphenyl Phosphite.

Physical and Chemical Properties
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Triphenyl phosphite is a colorless to pale yellow, viscous liquid at room temperature with a
mild, pleasant odor.[2][6] It is insoluble in water but soluble in many organic solvents such as
ethanol, acetone, benzene, and ether.[2][4]

Property Value Reference
Molecular Formula C1sH1503P [2]
Molecular Weight 310.28 g/mol [1][6]

Colorless to pale yellow
Appearance . o [11[2]
viscous liquid

Melting Point 22-25 °C [2][4]
Boiling Point 360 °C [1]
Density 1.184 g/mL at 25 °C [1]
Refractive Index 1.5880 - 1.5900 at 25 °C [2]
Flash Point 218.3 °C (open cup) [2]
Ignition Point 243 °C [2]
Solubility in Water Insoluble [21[4]

o i Soluble in ethanol, ether,
Solubility in Organic Solvents [2][4]
acetone, benzene

Spectroscopic Properties

The structure of triphenyl phosphite can be confirmed using various spectroscopic
techniques.
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Spectroscopic Data Observation Reference

Signals corresponding to the
1H NMR aromatic protons of the phenyl [718]

groups.

Resonances for the carbon
13C NMR ) [9]
atoms of the phenyl rings.

A characteristic signal for the
3P NMR phosphorus atom in the [10]

phosphite environment.

Characteristic absorption
bands for P-O-C stretching and
C-H aromatic stretching.
Differences in the spectra are
IR Spectroscopy observed in the regions of O- (1]
P-O deformation vibrations
(700-750 cm~1), P-O
stretching vibrations (840—890
cm~1), and C-O stretching

vibrations (1180-1220 cm™1).

Synthesis

Triphenyl phosphite is typically synthesized by the reaction of phosphorus trichloride with
phenol.[1] The reaction is generally carried out in the presence of a base to neutralize the
hydrochloric acid byproduct.[1]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.chemicalbook.com/SpectrumEN_101-02-0_1HNMR.htm
https://spectrabase.com/spectrum/1htfrX95Edl
https://spectrabase.com/spectrum/4k6xrx4nIa0
https://spectrabase.com/spectrum/JBWi9saIb7B
https://fizika.sgu.ru/en/articles/ir-spectra-of-triphenyl-phosphite-and-their-interpretation-by-molecular-modeling
https://www.benchchem.com/product/b1681583?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triphenyl_phosphite
https://en.wikipedia.org/wiki/Triphenyl_phosphite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants:
- Phosphorus Trichloride (PCls)
- Phenol (CeHsOH)

nder

Conditions:
- Presence of a base (e.g., Triethylamine)
- Inert atmosphere (e.g., Nitrogen)

eads to

PCls + 3 CeHsOH - P(OCeHs)s + 3 HCI

i

Product:
- Triphenyl Phosphite (P(OCsHs)3)

Click to download full resolution via product page

Caption: Synthesis of Triphenyl Phosphite.

Experimental Protocol: Synthesis of Triphenyl
Phosphite

A novel method for the synthesis of triphenyl phosphite and its derivatives has been
developed in continuous flow.[12][13]

Materials:
e 2,4-Di-tert-butylphenol (0.06 mol, 3.0 equiv)
e Base (e.g., triethylamine) (0.066 mol, 3.3 equiv)

e Solvent (e.g., chloroform)
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e Phosphorus trichloride (0.02 mol, 1.0 equiv)
Procedure:

o Dissolve 2,4-di-tert-butylphenol and the base in the solvent and dilute to 50.0 mL. Load this
solution into one syringe of a syringe pump.[12]

» Dissolve phosphorus trichloride in the solvent and dilute to 50.0 mL. Load this solution into a
second syringe.[12]

e Introduce the reactants into a PTFE capillary (ID = 0.8 mm, inner volume = 5.0 mL) via the
syringe pump.[12]

e The two fluids are mixed in a PTFE T-mixer (ID = 0.8 mm) before entering the microreactor.
[12]

o With a total residence time of 20 seconds, the target product is prepared in the microreactor.
[12][13]

This continuous flow method significantly shortens the reaction time compared to standard
batch reactions and allows for the use of stoichiometric ratios of reactants, making the process
more efficient and environmentally friendly.[12][13]

Key Reactions and Applications

Triphenyl phosphite is a versatile reagent with numerous applications in organic synthesis
and industry.

Stabilizer and Antioxidant in Polymers

Triphenyl phosphite is widely used as a secondary antioxidant and stabilizer in various
polymers, including PVC, polypropylene, polystyrene, and ABS resins.[2][3] It functions by
scavenging free radicals and decomposing hydroperoxides, which are formed during polymer
processing and degradation, thus preventing discoloration and maintaining the mechanical
properties of the polymer.[3]

Ligand in Organometallic Chemistry and Catalysis
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Triphenyl phosphite is a common ligand in coordination chemistry, forming stable complexes
with many transition metals, such as nickel, palladium, and platinum.[1] Nickel complexes of
triphenyl phosphite are effective homogeneous catalysts for the hydrocyanation of alkenes.[1]
[2] It also forms a variety of iron complexes.[1]

Ni[P(OPh)s]a

+ Alkene
- P(OPh)3
+ HCN

- P(OPh)s

@N)(alkene)[P(O@

Click to download full resolution via product page

Caption: Simplified catalytic cycle for alkene hydrocyanation.

Reagent in Organic Synthesis

» Conversion of Alcohols to Alkyl Halides: Triphenyl phosphite is used to convert alcohols to
the corresponding alkyl halides.[2][5]

o Peptide Coupling Agent: It serves as a coupling agent in peptide synthesis.[2][5]

o Synthesis of Other Organophosphorus Compounds: It is a precursor for the synthesis of
other phosphites through transesterification reactions. For example, it reacts with methanol
in the presence of sodium methoxide to form trimethyl phosphite.[4]
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Experimental Protocol: Conversion of an Alcohol to an
Alkyl Bromide

General Procedure:

Triphenyl phosphite can be used to synthesize bromotriphenoxyphosphonium bromide by
reacting it with bromine.[2] This reagent can then be used as a brominating agent.

To a solution of the alcohol in a suitable aprotic solvent (e.g., dichloromethane or
acetonitrile), add the brominating agent (prepared from triphenyl phosphite and bromine) at
a low temperature (e.g., 0 °C).

Allow the reaction mixture to warm to room temperature and stir until the reaction is
complete (monitored by TLC).

Work-up the reaction by washing with an aqueous solution of sodium bicarbonate and brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSOa), filter, and concentrate
under reduced pressure.

Purify the crude product by column chromatography to obtain the pure alkyl bromide.

Safety and Handling

Triphenyl phosphite is a hazardous substance and should be handled with appropriate safety

precautions.

Hazards: It is harmful if swallowed and causes skin and serious eye irritation. It may cause
an allergic skin reaction and may cause damage to the nervous system through prolonged or
repeated exposure. It is also very toxic to aquatic life with long-lasting effects.[14]

Handling: Handle in a well-ventilated place, wearing suitable protective clothing, gloves, and
eye/face protection.[14][15] Avoid contact with skin and eyes and avoid breathing vapors or
mist.[15]

Storage: Store in tightly closed containers in a cool, well-ventilated area, separated from
strong oxidants.[14][16]
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o First Aid:

o

In case of skin contact: Wash with plenty of soap and water.[14]

[¢]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[14]

[¢]

If inhaled: Move the person into fresh air.[14]

[¢]

If swallowed: Rinse mouth.[14]

[e]

In all cases of exposure, seek medical attention.[14]

Conclusion

Triphenyl phosphite is a chemical of significant industrial and academic interest. Its unique
combination of properties makes it an effective polymer additive, a versatile ligand in catalysis,
and a valuable reagent in synthetic organic chemistry. A thorough understanding of its chemical
properties, structure, and reactivity is essential for its safe and efficient application in research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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